molecular formula C15H16O B1629116 4-(2,6-Dimethylphenyl)benzyl alcohol CAS No. 691905-02-9

4-(2,6-Dimethylphenyl)benzyl alcohol

Cat. No.: B1629116
CAS No.: 691905-02-9
M. Wt: 212.29 g/mol
InChI Key: RTMDCTLKIRBYED-UHFFFAOYSA-N
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Description

4-(2,6-Dimethylphenyl)benzyl alcohol is a useful research compound. Its molecular formula is C15H16O and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

691905-02-9

Molecular Formula

C15H16O

Molecular Weight

212.29 g/mol

IUPAC Name

[4-(2,6-dimethylphenyl)phenyl]methanol

InChI

InChI=1S/C15H16O/c1-11-4-3-5-12(2)15(11)14-8-6-13(10-16)7-9-14/h3-9,16H,10H2,1-2H3

InChI Key

RTMDCTLKIRBYED-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)C)C2=CC=C(C=C2)CO

Canonical SMILES

CC1=C(C(=CC=C1)C)C2=CC=C(C=C2)CO

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

(4-Bromophenyl)methanol (5.00 g, 32 mmol), (2,6-dimethylphenyl)boronic acid (5.77 g, 39 mmol) and sodium carbonate (10.2 g, 96 mmol) were dissolved in toluene-methanol-water (5:1:1, 210 mL) and, after argon substitution, tetrakistriphenylphosphinepalladium (1.85 g, 1.6 mmol) was added. The reaction mixture was heated under reflux overnight under an argon atmosphere. The reaction mixture was cooled, water was added to the reaction mixture and the mixture was extracted with ethyl acetate. The extract was washed with water, dried and concentrated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=7:3) to give the title compound (4.44 g, yield 65%) as a white powder.
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